N-{2-(2-furyl)-1-[(methylamino)carbonyl]vinyl}-2-furamide

• IUPAC Name: N-[(E)-1-(furan-2-yl)-3-(methylamino)-3-oxoprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C13H12N2O4/c1-14-12(16)10(8-9-4-2-6-18-9)15-13(17)11-5-3-7-19-11/h2-8H,1H3,(H,14,16)(H,15,17)/b10-8+
• InChI Key: QFNSTOBXMPCGSI-CSKARUKUSA-N
• Canonical SMILES: CNC(=O)C(=CC1=CC=CO1)NC(=O)C2=CC=CO2
• Isomeric SMILES: CNC(=O)/C(=C\C1=CC=CO1)/NC(=O)C2=CC=CO2
• Molecular Formula: C13H12N2O4
• Molecular Weight: 260.24 g/mol
• Solubility: >39 [ug/mL] (The mean of the results at pH 7.4)

Description

N-{2-(2-furyl)-1-[(methylamino)carbonyl]vinyl}-2-furamide, also known as Fumitremorgin C (FTC), is a naturally occurring mycotoxin produced by various species of fungi. FTC has been found to have a wide range of biological activities, including inhibition of drug efflux pumps, antitumor activity, and neuroprotective effects.

Mechanism of Action

FTC inhibits drug efflux pumps by binding to their substrate-binding sites, thereby preventing the transport of drugs out of cells. FTC has been shown to be a competitive inhibitor of P-gp and BCRP, with a higher affinity for BCRP than P-gp. FTC has also been found to inhibit the efflux of Aβ peptides by binding to the Aβ-binding site on P-gp.
Biochemical and Physiological Effects
FTC has been found to have a wide range of biochemical and physiological effects. In addition to its role in inhibiting drug efflux pumps and protecting against neurodegenerative diseases, FTC has also been found to have antitumor activity, anti-inflammatory effects, and antifungal activity. FTC has also been shown to induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth and proliferation.

Advantages and Limitations for Lab Experiments

FTC has several advantages for lab experiments, including its ability to inhibit drug efflux pumps and its neuroprotective effects. However, there are also some limitations to using FTC in lab experiments. FTC has been found to have low solubility in water, which can make it difficult to administer in vivo. In addition, FTC has been found to have low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on FTC. One area of research is the development of more potent and selective inhibitors of drug efflux pumps, which could improve the efficacy of chemotherapy drugs and overcome drug resistance in cancer cells. Another area of research is the development of novel therapies for neurodegenerative diseases, such as Alzheimer's disease, based on the neuroprotective effects of FTC. Finally, there is also potential for the development of new antifungal agents based on the antifungal activity of FTC.

Synthesis Methods

FTC can be synthesized by fermentation of fungi, such as Aspergillus fumigatus, Aspergillus fumigatus fresenius, and Neosartorya fischeri. The fermentation broth is then extracted with an organic solvent, followed by purification using various chromatographic techniques. The chemical structure of FTC was first elucidated in 1983 by H. Isono and co-workers.

Scientific Research Applications

FTC has been extensively studied for its ability to inhibit drug efflux pumps, such as P-glycoprotein (P-gp) and breast cancer resistance protein (BCRP). P-gp and BCRP are membrane transporters that are overexpressed in cancer cells, leading to resistance to chemotherapy drugs. FTC has been shown to reverse this resistance by inhibiting the efflux of chemotherapy drugs from cancer cells, thereby increasing their intracellular concentration and efficacy.
In addition to its role in cancer therapy, FTC has also been found to have neuroprotective effects. FTC has been shown to inhibit the efflux of amyloid-beta (Aβ) peptides from brain cells, which are known to play a key role in the development of Alzheimer's disease. FTC has also been shown to improve cognitive function in animal models of Alzheimer's disease.